ADS-103317
Overview
Description
ADS-103317 is a novel Inhibitor of EGF-EGFR Interactions.
Scientific Research Applications
Applied Developmental Science and Social Justice
Applied Developmental Science (ADS) is an area of scholarship focusing on the integration of developmental research with policies and programs aimed at promoting positive development, particularly for vulnerable children and families. This integration can contribute significantly to social justice and civil society. ADS emphasizes the importance of university-community partnerships in engaging policymakers and sustaining community programs, which are key in maintaining a knowledge-based, interinstitutional system that fosters social justice and civil society (Lerner, Fisher, & Weinberg, 2000).
Developmental Science in the 21st Century
ADS also plays a critical role in addressing global human problems, especially in marginalized communities. It challenges traditional knowledge paradigms by emphasizing the importance of context and integrating research with social interventions. The field is particularly concerned with promoting positive development across different age groups and enhancing the life chances of individuals and families through international scholarship (Lerner, Fisher, & Weinberg, 2000).
ADS in Air Traffic Surveillance
ADS technology also finds application in air traffic surveillance, particularly in Automatic Dependent Surveillance-Broadcast (ADS-B) systems. ADS-B is essential in modern air traffic management and safety, improving situational awareness and efficiency. The technology enables aircraft to broadcast their locations, significantly enhancing air traffic control capabilities and safety. Research in this domain focuses on addressing the increasing demand for air traffic surveillance and managing spectrum congestion, which are critical for future air traffic management systems (Kim & Sivits, 2015).
ADS-B in Next-Generation Air Transportation
The implementation of ADS-B is a crucial element in the next generation of air traffic management systems. It offers a more precise and reliable method for tracking aircraft, leveraging advanced surveillance technologies. This system is essential for managing the increasing volume of air traffic and enhancing the overall safety of air travel (Strohmeier, Schäfer, Lenders, & Martinovic, 2014).
properties
CAS RN |
934474-97-2 |
|---|---|
Molecular Formula |
C21H21ClN4O2 |
Molecular Weight |
396.875 |
IUPAC Name |
2-(3-Chlorophenoxy)-N-(4-methyl-2-pyrrolidin-1-ylquinazolin-6-yl)acetamide |
InChI |
InChI=1S/C21H21ClN4O2/c1-14-18-12-16(24-20(27)13-28-17-6-4-5-15(22)11-17)7-8-19(18)25-21(23-14)26-9-2-3-10-26/h4-8,11-12H,2-3,9-10,13H2,1H3,(H,24,27) |
InChI Key |
DTCJZJYPMORMJZ-UHFFFAOYSA-N |
SMILES |
O=C(NC1=CC2=C(C)N=C(N3CCCC3)N=C2C=C1)COC4=CC=CC(Cl)=C4 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
ADS-103317 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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